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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-6-nitroaniline

Cat. No.: B082889 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 2-Bromo-4-fluoro-6-nitroaniline, a compound requiring careful handling due to its

potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Profile and Safety Summary
2-Bromo-4-fluoro-6-nitroaniline is classified as a hazardous substance. It is harmful if

swallowed, inhaled, or in contact with skin. It is also known to cause serious eye irritation and

skin irritation, and may lead to respiratory irritation.[1] Therefore, treating this compound and

any contaminated materials as hazardous waste is mandatory.

Quantitative Data Summary
For quick reference, the following table summarizes the key hazard classifications for 2-
Bromo-4-fluoro-6-nitroaniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b082889?utm_src=pdf-interest
https://www.benchchem.com/product/b082889?utm_src=pdf-body
https://www.benchchem.com/product/b082889?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://www.benchchem.com/product/b082889?utm_src=pdf-body
https://www.benchchem.com/product/b082889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Category GHS Hazard Statement

Acute Toxicity, Oral Warning H302: Harmful if swallowed

Acute Toxicity, Dermal Warning
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Warning H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Warning

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Warning H332: Harmful if inhaled

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

Warning
H335: May cause respiratory

irritation

Source: Apollo Scientific Safety Data Sheet[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 2-Bromo-4-fluoro-6-nitroaniline and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[2][3]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:[1][2]

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Body Protection: A laboratory coat.

Waste Collection and Segregation
Proper collection and segregation are crucial to prevent accidental reactions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://www.benchchem.com/product/b082889?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect any surplus or expired 2-Bromo-4-fluoro-6-nitroaniline in a

designated, clearly labeled hazardous waste container.[2]

Contaminated Materials: Any materials that have come into contact with the compound, such

as weighing paper, gloves, and paper towels, must also be placed in the same hazardous

waste container.[2]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[2]

Do Not Mix: Do not mix this waste stream with other incompatible wastes.[4]

Container Management
Properly containerize the waste to ensure safety and compliance.

Container Type: The container should be robust, chemically resistant, and have a secure,

tightly sealed lid.[2]

Labeling: Properly label the hazardous waste container with the following information:[2]

The words "Hazardous Waste".

The full chemical name: "2-Bromo-4-fluoro-6-nitroaniline".

The associated hazards (e.g., "Harmful," "Irritant").

The date of accumulation.

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials. The storage area should have secondary

containment to prevent the spread of material in case of a leak.[1][2][4]

Spill Management
In the event of a spill, follow these procedures:
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Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation.[1]

Containment: Prevent the spillage from entering drains or water courses. Contain the spill

with sand, earth, or vermiculite.[1]

Cleanup: Use dry clean-up procedures and avoid generating dust. Collect the spilled

material and any contaminated absorbents into a suitable, labeled container for waste

disposal.[1]

Decontamination: After cleanup, decontaminate and launder all protective clothing and

equipment before storing and re-using.[1]

Arranging for Professional Disposal
The final step is to arrange for the removal of the hazardous waste by qualified professionals.

Contact: Contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal company to arrange for the pickup and proper disposal of

the waste.[2]

Documentation: Provide the disposal company with the Safety Data Sheet (SDS) for the

compound.[2] Disposal will be carried out in accordance with local, regional, and national

hazardous waste regulations.[5]

Disposal Workflow
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2-Bromo-4-fluoro-6-nitroaniline

1. Don Appropriate PPE
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(Solutions)
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Follow Spill Management Protocol:
- Evacuate & Ventilate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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